Cas no 1269291-09-9 (1-(2-Bromo-phenyl)-5-fluoro-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(2-Bromo-phenyl)-5-fluoro-1H-pyrazole-4-carbonitrile
• CAS No: 1269291-09-9
• MF: C₁₀H₅BrFN₃
• MW: 266.069204092026
• CID: 3163642
• PubChem ID: 56956016
• Update Time: 2025-04-21

1-(2-Bromo-phenyl)-5-fluoro-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-phenyl)-5-fluoro-1H-pyrazole-4-carbonitrile
• 1269291-09-9

• Inchi： 1S/C10H5BrFN3/c11-8-3-1-2-4-9(8)15-10(12)7(5-13)6-14-15/h1-4,6H
• InChI Key： YHJCKYPRBAEPIW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1C(=C(C#N)C=N1)F

Computed Properties

• Exact Mass: 264.96509Da
• Monoisotopic Mass: 264.96509Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų